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Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619 Get Quote

Essential Safety and Handling Guide for 1-(2-
Furyl)ethanol-d3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-(2-Furyl)ethanol-d3 in a laboratory setting. The information

is intended for researchers, scientists, and professionals in drug development to ensure safe

and compliant laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Furyl)ethanol-d3 should be handled with the same precautions as its non-deuterated

analog, furfuryl alcohol, which is classified as a combustible liquid and is associated with

multiple health hazards.[1][2][3] Proper PPE is mandatory to minimize exposure and ensure

personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when handling larger

quantities or when there is a

significant splash risk.[4]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Double

gloving is recommended.

Change gloves immediately if

contaminated.

Prevents skin contact, as the

substance is harmful and can

be absorbed through the skin.

[2]

Body Protection

Flame-resistant lab coat.[4][5]

Ensure the lab coat is fully

buttoned with sleeves rolled

down.

Provides a barrier against

spills and splashes of the

combustible liquid.[5]

Respiratory Protection

All handling of 1-(2-

Furyl)ethanol-d3 should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.[1][5] For

situations with a potential for

high vapor concentration or

spills, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

The substance is fatal if

inhaled and may cause

respiratory irritation.[1][2]

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for the safe handling of 1-(2-Furyl)ethanol-d3.
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Experimental Workflow:

Caption: Workflow for the safe handling of 1-(2-Furyl)ethanol-d3.

Step-by-Step Handling Procedures:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for furfuryl alcohol.[6]

Ensure a certified chemical fume hood is operational.[5]

Don all required personal protective equipment as outlined in the table above.

Have spill control materials readily available.

Chemical Transfer:

Conduct all transfers of 1-(2-Furyl)ethanol-d3 inside a chemical fume hood to minimize

vapor accumulation.[5][7]

For transfers from larger containers, ensure proper bonding and grounding to prevent

static discharge, which can be an ignition source.[8]

During the Experiment:

Keep the container of 1-(2-Furyl)ethanol-d3 tightly closed when not in use.[5]

Avoid contact with heat, sparks, open flames, and other ignition sources.[5][7]

Use spark-proof equipment and avoid heating with open flames.[8]

Ensure adequate ventilation at all times.[6]

Storage and Disposal Plan
Proper storage and waste disposal are critical for maintaining a safe laboratory environment.

Storage:
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Parameter Requirement Reason

Location

Store in a designated and

labeled flammable liquid

storage cabinet.[9]

To protect from ignition

sources and contain potential

spills or fires.

Container
Keep in a tightly closed,

properly labeled container.

To prevent vapor release and

accidental misuse.

Temperature
Store in a cool, well-ventilated

area away from heat.[3]

To minimize vapor pressure

and reduce the risk of ignition.

Incompatibilities
Segregate from strong

oxidizing agents.

To prevent potentially

hazardous chemical reactions.

Disposal:

Waste Segregation:

Collect all waste containing 1-(2-Furyl)ethanol-d3 in a dedicated, labeled, and sealed

waste container.

This waste stream should be classified as flammable and toxic.

Disposal Procedure:

Do not dispose of 1-(2-Furyl)ethanol-d3 down the drain.[1]

Follow all institutional, local, and national regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal protocols.

Waste containers should be stored in a designated satellite accumulation area within the

laboratory, away from general work areas.

Emergency Procedures
Spill Response:
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Evacuate the immediate area and alert nearby personnel.

If the spill is large or you are not trained to handle it, contact your institution's emergency

response team.

For small spills within a chemical fume hood, use an absorbent material (e.g., spill pads,

vermiculite) to contain the liquid.

Collect the absorbent material and place it in a sealed container for hazardous waste

disposal.

Thoroughly decontaminate the spill area.

First Aid:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

This guide is intended to provide essential safety information. Always consult the most recent

Safety Data Sheet for the specific product you are using and follow all of your institution's

safety policies and procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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